Cas no 1240612-90-1 (4-Bromo-5-methyl-oxazole-2-carboxylic acid)

• Product Name: 4-Bromo-5-methyl-oxazole-2-carboxylic acid
• CAS No: 1240612-90-1
• MF: C₅H₄BrNO₃
• MW: 205.994160652161
• CID: 6312796
• Update Time: 2025-10-24

4-Bromo-5-methyl-oxazole-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-Bromo-5-methyl-oxazole-2-carboxylic acid

• Inchi： 1S/C5H4BrNO3/c1-2-3(6)7-4(10-2)5(8)9/h1H3,(H,8,9)
• InChI Key： JBMOOBJEYCKCDB-UHFFFAOYSA-N
• SMILES： C(C1OC(C)=C(Br)N=1)(=O)O

Additional information on 4-Bromo-5-methyl-oxazole-2-carboxylic acid

Recent Advances in the Application of 4-Bromo-5-methyl-oxazole-2-carboxylic acid (CAS: 1240612-90-1) in Chemical Biology and Pharmaceutical Research

4-Bromo-5-methyl-oxazole-2-carboxylic acid (CAS: 1240612-90-1) has emerged as a key heterocyclic building block in medicinal chemistry and chemical biology research. This oxazole derivative has garnered significant attention due to its versatile reactivity and potential applications in drug discovery. Recent studies have highlighted its role as a privileged scaffold for the development of novel bioactive compounds, particularly in the areas of kinase inhibitors and antimicrobial agents.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the utility of 4-Bromo-5-methyl-oxazole-2-carboxylic acid as a precursor for the synthesis of potent Bruton's tyrosine kinase (BTK) inhibitors. The bromo-substitution at the 4-position allows for efficient palladium-catalyzed cross-coupling reactions, enabling rapid diversification of the oxazole core. Researchers successfully incorporated this building block into several lead compounds showing nanomolar activity against BTK, with improved selectivity profiles compared to existing clinical candidates.

In antimicrobial research, a team from the University of Manchester recently reported (ACS Infectious Diseases, 2024) the use of 4-Bromo-5-methyl-oxazole-2-carboxylic acid in developing novel Gram-positive antibacterial agents. The methyl group at the 5-position was found to significantly enhance membrane permeability, while the carboxylic acid functionality allowed for strategic modifications to optimize pharmacokinetic properties. Several derivatives showed promising activity against methicillin-resistant Staphylococcus aureus (MRSA) with MIC values in the 0.5-2 μg/mL range.

The compound has also found applications in chemical biology probes. A Nature Chemical Biology publication (2023) detailed its incorporation into activity-based protein profiling (ABPP) reagents targeting cysteine proteases. The electron-withdrawing bromo group was shown to modulate the reactivity of the oxazole ring, enabling selective labeling of target enzymes in complex proteomes. This approach has opened new avenues for studying protease function in disease states.

From a synthetic chemistry perspective, recent advances in continuous flow chemistry have improved the scalability of 4-Bromo-5-methyl-oxazole-2-carboxylic acid production. A 2024 Organic Process Research & Development paper described an optimized manufacturing process achieving >85% yield with excellent purity (>99%), addressing previous challenges in large-scale synthesis of this valuable intermediate.

Ongoing research is exploring the potential of 4-Bromo-5-methyl-oxazole-2-carboxylic acid in covalent inhibitor design and PROTAC development. Its unique combination of reactivity and stability makes it particularly suitable for these emerging therapeutic modalities. Several pharmaceutical companies have included derivatives of this compound in their preclinical pipelines, targeting indications ranging from oncology to inflammatory diseases.

As research continues, the full potential of 4-Bromo-5-methyl-oxazole-2-carboxylic acid in drug discovery is becoming increasingly apparent. Its versatility as a synthetic building block, combined with favorable physicochemical properties, positions it as an important tool for medicinal chemists. Future studies are expected to further expand its applications, particularly in the development of targeted therapies and chemical probes for biological investigation.